Cas no 16552-67-3 (5-bromo-3-methylisoquinoline)
5-bromo-3-methylisoquinoline structure
Product Name:5-bromo-3-methylisoquinoline
CAS No:16552-67-3
MF:C10H8BrN
MW:222.081221580505
MDL:MFCD18260472
CID:2107667
PubChem ID:21816168
Update Time:2025-08-03
5-bromo-3-methylisoquinoline Chemical and Physical Properties
Names and Identifiers
-
- 5-bromo-3-methylisoquinoline
- 5-Bromo-3-methyl-2-azanaphthalene
- 5-bromo-3-methylisoquinoline(WXC09250)
- 3-Methyl-5-bromoisoquinoline
- AS-61467
- MFCD18260472
- 16552-67-3
- ZYWCKIAWFQINJC-UHFFFAOYSA-N
- SCHEMBL2171256
- AKOS022880288
- SY073444
- 5-bromo-3-methyl-isoquinoline
- DA-09528
- CS-0309135
- EN300-160115
- RAA55267
- 996-012-7
-
- MDL: MFCD18260472
- Inchi: 1S/C10H8BrN/c1-7-5-9-8(6-12-7)3-2-4-10(9)11/h2-6H,1H3
- InChI Key: ZYWCKIAWFQINJC-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC2=CN=C(C)C=C21
Computed Properties
- Exact Mass: 220.98401g/mol
- Monoisotopic Mass: 220.98401g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 12.9Ų
5-bromo-3-methylisoquinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B814988-5mg |
5-bromo-3-methylisoquinoline |
16552-67-3 | 5mg |
$ 70.00 | 2022-06-06 | ||
| TRC | B814988-10mg |
5-bromo-3-methylisoquinoline |
16552-67-3 | 10mg |
$ 95.00 | 2022-06-06 | ||
| TRC | B814988-50mg |
5-bromo-3-methylisoquinoline |
16552-67-3 | 50mg |
$ 340.00 | 2022-06-06 | ||
| Alichem | A189008473-5g |
5-Bromo-3-methylisoquinoline |
16552-67-3 | 95% | 5g |
$1,420.40 | 2022-04-02 | |
| Alichem | A189008473-10g |
5-Bromo-3-methylisoquinoline |
16552-67-3 | 95% | 10g |
$2,272.64 | 2022-04-02 | |
| Alichem | A189008473-25g |
5-Bromo-3-methylisoquinoline |
16552-67-3 | 95% | 25g |
$3,588.52 | 2022-04-02 | |
| Apollo Scientific | OR300085-250mg |
5-Bromo-3-methylisoquinoline |
16552-67-3 | 250mg |
£262.00 | 2025-02-19 | ||
| Apollo Scientific | OR300085-500mg |
5-Bromo-3-methylisoquinoline |
16552-67-3 | 500mg |
£394.00 | 2025-02-19 | ||
| Apollo Scientific | OR300085-1g |
5-Bromo-3-methylisoquinoline |
16552-67-3 | 1g |
£616.00 | 2025-02-19 | ||
| eNovation Chemicals LLC | Y1209554-1G |
5-bromo-3-methyl-isoquinoline |
16552-67-3 | 97% | 1g |
$555 | 2024-07-21 |
5-bromo-3-methylisoquinoline Related Literature
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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